Cas no 1181825-45-5 (3-chloro-7-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole)

• Product Name: 3-chloro-7-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole
• CAS No: 1181825-45-5
• MF: C₁₄H₁₇BClNO₂
• MW: 277.554282903671
• CID: 5230984
• PubChem ID: 68883804
• Update Time: 2025-06-08

3-chloro-7-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole Chemical and Physical Properties

Names and Identifiers

• 1h-indole,3-chloro-7-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-
• 3-chloro-7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole
• Z1405744827
• 3-chloro-7-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole
• 1H-Indole, 3-chloro-7-(4,4,5,5-tetraMethyl-1,3,2-dioxaborolan-2-yl)-

• Inchi： 1S/C14H17BClNO2/c1-13(2)14(3,4)19-15(18-13)10-7-5-6-9-11(16)8-17-12(9)10/h5-8,17H,1-4H3
• InChI Key： KXEPMPAGDSJYRJ-UHFFFAOYSA-N
• SMILES： ClC1=CNC2C1=CC=CC=2B1OC(C)(C)C(C)(C)O1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 347
• Topological Polar Surface Area: 34.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 3-chloro-7-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole

3-Chloro-7-(Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole: A Versatile Compound in Medicinal Chemistry

3-Chloro-7-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole (CAS No. 1181825-45-5) is a highly versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential applications in drug discovery. This compound belongs to the class of indoles, which are known for their biological activity and importance in the development of various pharmaceuticals.

The core structure of 3-chloro-7-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole consists of an indole ring with a chlorine substituent at the 3-position and a tetramethyl-1,3,2-dioxaborolane moiety at the 7-position. The presence of the boron-containing group makes this compound particularly interesting for its potential use in Suzuki-Miyaura cross-coupling reactions, a widely used method in organic synthesis for forming carbon-carbon bonds.

Recent studies have highlighted the importance of 3-chloro-7-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound serves as a key intermediate in the synthesis of potent inhibitors targeting specific enzymes involved in cancer progression. The ability to efficiently introduce various functional groups through cross-coupling reactions makes it an invaluable tool for medicinal chemists.

In addition to its role in drug discovery, 3-chloro-7-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole has also been explored for its potential in imaging applications. Research conducted by a team at the University of California demonstrated that this compound can be used as a building block for developing fluorescent probes with high selectivity and sensitivity. These probes have shown promise in monitoring cellular processes and disease progression in real-time.

The synthetic accessibility of 3-chloro-7-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole is another factor contributing to its widespread use. A robust and scalable synthetic route has been established, allowing for the efficient production of this compound on both laboratory and industrial scales. This synthetic flexibility is crucial for meeting the demands of various research and development projects.

Furthermore, the stability and reactivity of 3-chloro-7-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole have been extensively characterized. Studies have shown that it exhibits good stability under standard laboratory conditions and can be stored without significant degradation. However, care should be taken to avoid exposure to moisture and air to prevent hydrolysis of the boron-containing group.

In conclusion, 3-chloro-7-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole (CAS No. 1181825-45-5) is a highly promising compound with a wide range of applications in medicinal chemistry and related fields. Its unique structural features and synthetic versatility make it an essential tool for researchers working on drug discovery and development projects. As ongoing research continues to uncover new applications and properties, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.